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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzyl chloride

Cat. No.: B1304621 Get Quote

An In-depth Technical Guide to the Safety of 2,4,5-Trifluorobenzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2,4,5-
Trifluorobenzyl chloride (CAS No: 243139-71-1). The information is compiled from various

Safety Data Sheets (SDS) to ensure a thorough understanding of the hazards, handling, and

emergency procedures associated with this compound. This document is intended for

professionals in research and development who handle this chemical.

Chemical Identification
2,4,5-Trifluorobenzyl chloride, also known as α-Chloro-2,4,5-trifluorotoluene, is a chemical

intermediate used in various research and synthesis applications. It is recognized for its role as

an oral dipeptidyl peptidase-4 (DPP-4) inhibitor, which has applications in the study of

treatments for type 1 diabetes.[1]
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Identifier Value

Chemical Name 2,4,5-Trifluorobenzyl chloride

Synonym α-Chloro-2,4,5-trifluorotoluene

CAS Number 243139-71-1[2][3]

Molecular Formula C₇H₄ClF₃[3][4][5]

Molecular Weight 180.55 g/mol [3][5]

InChI Key JMXPOOVDUVHJRO-UHFFFAOYSA-N[6]

Hazard Identification and Classification
2,4,5-Trifluorobenzyl chloride is classified as a hazardous chemical. It is a combustible liquid

that is corrosive to metals and causes severe skin and eye damage.[7][8]

GHS Pictogram: GHS05 (Corrosion)

Signal Word: Danger[7][8]

Hazard Statements:

H227: Combustible liquid.

H290: May be corrosive to metals.

H314: Causes severe skin burns and eye damage.[7][8]

H318: Causes serious eye damage.[7]

Precautionary Statements (Selected):

P260: Do not breathe dusts or mists.[7]

P280: Wear protective gloves, protective clothing, and eye/face protection.[7]
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P301+P330+P331+P310: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

P303+P361+P353+P310: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water or shower. Immediately call a POISON CENTER or doctor.

P305+P351+P338+P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER or doctor.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2,4,5-
Trifluorobenzyl chloride.

Property Value Source(s)

Physical State Liquid [2]

Appearance
Colorless to almost colorless

clear liquid
[1]

Flash Point 65 °C [3]

Boiling Point 175 °C [3]

Specific Gravity (20/20) 1.42

Density ~1.42 g/cm³

Vapor Pressure 0.091 mmHg at 25°C [3]

Refractive Index 1.48

Emergency Procedures and First Aid
Immediate medical attention is required for any exposure.[2][8] The following workflow outlines

the critical first-aid steps.
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Exposure Occurs

Inhalation Skin/Hair Contact Eye Contact Ingestion

1. Remove to fresh air.
2. Keep warm and rested.

3. Apply artificial respiration if not breathing.

1. Immediately remove all contaminated clothing.
2. Flush with large amounts of water (safety shower).

3. Continue for at least 15 minutes.

1. Rinse cautiously with water for several minutes (≥15 min).
2. Remove contact lenses if possible.

3. Keep eyelids apart to ensure full irrigation.

1. Rinse mouth.
2. DO NOT induce vomiting.

Seek Immediate Medical Attention / Call POISON CENTER

Click to download full resolution via product page

Caption: Workflow for First-Aid Response to 2,4,5-Trifluorobenzyl Chloride Exposure.

Fire and Explosion Hazard Data
The compound is a combustible liquid. Proper fire-fighting measures are crucial to prevent

escalation and exposure to hazardous decomposition products.

Parameter Recommendation

Suitable Extinguishing Media
Dry chemical, foam, water spray, carbon

dioxide.[2][7]

Unsuitable Extinguishing Media Solid streams of water.

Hazardous Combustion Products
Carbon monoxide (CO), Carbon dioxide (CO₂),

Hydrogen chloride, Hydrogen fluoride.[2]

Advice for Firefighters

Wear a self-contained breathing apparatus

(SCBA) in pressure-demand and full protective

gear.[2][9]
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Handling, Storage, and Exposure Control
To ensure safety, a multi-layered approach combining engineering controls, safe work

practices, and personal protective equipment is mandatory.

Safe Handling and Storage
Handling: Perform all work in a well-ventilated area, preferably a chemical fume hood.[7]

Wear suitable protective equipment and avoid all personal contact.[7] Keep away from

flames, hot surfaces, and ignition sources. Use explosion-proof and corrosion-resistant

equipment.

Storage: Keep containers tightly closed in a cool, dry, and well-ventilated place.[8] Store

under an inert gas.[10] Store in a designated corrosives area away from incompatible

materials such as bases, strong oxidizing agents, alcohols, and amines.[8][11]

Personal Protective Equipment (PPE)
The following diagram outlines the necessary PPE for handling this chemical.

Handling 2,4,5-Trifluorobenzyl Chloride

Engineering Controls Eye/Face Protection Hand Protection Skin/Body Protection Respiratory Protection

• Use in a chemical fume hood.
• Ensure safety shower and eyewash station are accessible.

• Chemical safety goggles (per OSHA 29 CFR 1910.133 or EN166).
• Face shield where splashing is a risk.

• Impervious, chemical-resistant gloves.
• Inspect gloves before use.

• Impervious protective clothing.
• Protective boots as required.

• Use NIOSH/MSHA or EN 149 approved respirator
  if ventilation is inadequate or irritation occurs.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for Handling 2,4,5-Trifluorobenzyl
Chloride.

Transport Information
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This material is regulated for transport due to its corrosive nature.

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

ADR/RID 3265

Corrosive liquid,

acidic, organic,

n.o.s.

8 II

IMDG/IMO 3265

Corrosive liquid,

acidic, organic,

n.o.s.

8 II

ICAO/IATA 3265

Corrosive liquid,

acidic, organic,

n.o.s.

8 II

Toxicological and Ecological Information
The reviewed Safety Data Sheets do not provide specific quantitative toxicological data such

as LD₅₀ or LC₅₀ values. The primary health hazard identified is severe corrosion, leading to

skin burns and eye damage upon contact.[7] Inhalation of vapors or mists may cause lung

edema, with a potential delay in symptoms of up to 24 hours.[7] No evidence of endocrine-

disrupting properties was found in the reviewed literature.[7]

Similarly, detailed ecotoxicological data, including persistence, degradability, and

bioaccumulative potential, is not available in the consulted documents.[7] Standard best

practices dictate that spillage into drains or water courses must be prevented.[7]

Note on Experimental Protocols
The Safety Data Sheets used as sources for this guide summarize the results of safety and

hazard testing. They do not contain the detailed experimental protocols or methodologies (e.g.,

OECD, EPA test guidelines) used to derive the physical, toxicological, or ecological data. Such

protocols are typically found in specialized technical reports or regulatory submission

documents, which are beyond the scope of a standard SDS. A synthesis protocol is noted in

the literature, but this is for production, not safety evaluation.[1] Professionals requiring this
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level of detail should consult comprehensive chemical registration databases or toxicological

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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